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Compound of Interest

Compound Name: 3-Chloropropanal

Cat. No.: B096773

An In-depth Technical Guide to 3-
Chloropropanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloropropanal (CAS No.
19434-65-2), a bifunctional molecule of significant interest in organic synthesis. This document
outlines its chemical and physical properties, details common synthetic methodologies, and
explores its reactivity and applications, with a focus on its role as a versatile building block in
the development of pharmaceuticals and other complex molecules.

Core Chemical Identifiers and Properties

3-Chloropropanal is a halogenated aldehyde valued for its dual reactivity. The presence of
both an aldehyde group and a chlorine atom allows for a wide range of chemical
transformations.[1]
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Identifier

Value

CAS Number

19434-65-2[1][2][3]

Molecular Formula

CsHsCIO[1][2][3]

Molecular Weight 92.52 g/mol [1][4]

IUPAC Name 3-chloropropanal[4]
3-Chloropropionaldehyde, (3-

Synonyms

Chloropropionaldehyde[5]

Canonical SMILES

c(cchc=0[2][3]

InChlKey

FFDNRFMIOVQZMT-UHFFFAOYSA-N[2]

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-Chloropropanal.

Property

Value

Physical State

Liquid

Boiling Point 130.5°C at 760 mmHg[3]
Melting Point <-20 °C[3]

Density 1.066 g/cm3[3]

Flash Point 26.4°CJ[3]

Vapor Pressure

9.68 mmHg at 25°CJ3]

Refractive Index

1.4750 (estimate)[3]

XLogP3 0.3[3]

Hydrogen Bond Donor Count 0[3]

Hydrogen Bond Acceptor Count 1[3]

Rotatable Bond Count 2[3]
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Synthesis Methodologies

Several synthetic routes to 3-Chloropropanal have been established. The choice of method
often depends on the desired scale, purity requirements, and available starting materials.

Experimental Protocol: Synthesis from Acrolein and
Hydrogen Chloride

One common laboratory-scale synthesis involves the reaction of acrolein with hydrogen
chloride.[6] This method is followed by a reduction to yield 3-chloro-1-propanol, but the
intermediate, 3-chloropropionaldehyde (3-Chloropropanal), can be isolated.

Materials:

Acrolein

Hydrogen Chloride (gas or in a suitable solvent)

An inert solvent (e.g., diethyl ether, toluene, or tetrahydrofuran)[6]

Reaction vessel equipped with a stirrer, gas inlet, and cooling bath

Procedure:

Cool the reaction vessel containing acrolein dissolved in an inert solvent to a temperature
between -5°C and 18°C.[6][7]

e Slowly bubble hydrogen chloride gas through the stirred solution, maintaining the
temperature within the specified range.

» Monitor the reaction progress by appropriate analytical techniques (e.g., GC-MS, NMR).

¢ Once the reaction is complete, the excess hydrogen chloride and solvent can be removed
under reduced pressure to yield crude 3-Chloropropanal.

» Further purification can be achieved by distillation.
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Note: This reaction should be performed in a well-ventilated fume hood due to the toxicity and
volatility of acrolein and hydrogen chloride.

The following diagram illustrates a general workflow for the synthesis of 3-Chloropropanal.
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Caption: A simplified workflow for the synthesis and purification of 3-Chloropropanal.

Chemical Reactivity and Applications

The bifunctional nature of 3-Chloropropanal makes it a valuable intermediate in organic
synthesis.[1] The aldehyde group is susceptible to nucleophilic attack and oxidation, while the
chlorine atom can be displaced through nucleophilic substitution.

Key Reactions:

» Nucleophilic Addition to the Carbonyl Group: The electrophilic carbonyl carbon readily reacts
with nucleophiles such as Grignard reagents and organolithium compounds to form new
carbon-carbon bonds, leading to secondary alcohols after workup.[1]

o Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 3-
chloropropanoic acid.[1]
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e Reduction: Reduction of the aldehyde group yields 3-chloro-1-propanol, a useful solvent and
synthetic intermediate.[1]

» Nucleophilic Substitution: The chlorine atom can be displaced by a variety of nucleophiles,
allowing for the introduction of different functional groups at the 3-position.

The diagram below illustrates the key reactive sites of 3-Chloropropanal and some of its
common transformations.
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Caption: Key reaction pathways of 3-Chloropropanal at its two functional groups.

Handling, Storage, and Safety

3-Chloropropanal should be handled with caution in a well-ventilated laboratory fume hood.
Due to the lack of extensive toxicological data, it should be treated as a potentially hazardous
substance. Personal protective equipment, including safety goggles, chemical-resistant gloves,
and a lab coat, should be worn at all times.
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Storage: Store in a cool, dry, and dark place in a tightly sealed container. It should be stored
away from incompatible materials such as strong oxidizing agents, strong bases, and strong
acids.

Spill and Disposal: In case of a spill, absorb the material with an inert absorbent and collect it in
a sealed container for disposal as hazardous chemical waste. All waste containing 3-
Chloropropanal must be disposed of in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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